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Compound of Interest

Compound Name: DDO3711

Cat. No.: B15611061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of DDO3711 stock

solutions for various experimental applications. DDO3711 is a potent and specific apoptosis

signal-regulated kinase 1 (ASK1) inhibitor, demonstrating significant anti-proliferative activity in

cancer cells.[1] Proper preparation of stock solutions is critical for ensuring experimental

reproducibility and accuracy.

Compound Data
A summary of the key quantitative data for DDO3711 is presented in the table below for easy

reference.

Parameter Value Source

Molecular Weight 767.83 g/mol [1]

In Vitro IC₅₀ (ASK1) 164.1 nM [1]

In Vitro IC₅₀ (ASK2) >20 µM [1]

Typical In Vitro Working

Concentration
5 - 50 µM [1]

Typical In Vivo Dosage 20 - 40 mg/kg [1]
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Experimental Protocols
This section outlines the detailed methodology for preparing DDO3711 stock solutions. The

primary solvent recommended for DDO3711 is dimethyl sulfoxide (DMSO).

Materials:

DDO3711 powder

Dimethyl sulfoxide (DMSO), anhydrous, molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM DDO3711 Stock Solution in DMSO:

Equilibrate DDO3711: Before opening, allow the vial of DDO3711 powder to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation of moisture onto

the compound.

Weigh DDO3711: Tare a sterile microcentrifuge tube on an analytical balance. Carefully

weigh the desired amount of DDO3711 powder into the tube. For example, to prepare 1 ml

of a 10 mM stock solution, weigh out 0.768 mg of DDO3711 (Calculation: 767.83 g/mol *

0.010 mol/L * 0.001 L = 0.00076783 g = 0.768 mg).

Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the DDO3711 powder. For the example above, add 100 µl of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

DDO3711 is completely dissolved. Gentle warming in a 37°C water bath can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.
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Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots

should be based on the requirements of your future experiments.

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[2]

Preparation of Working Solutions:

For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate

cell culture medium to the final desired concentration.[2] It is crucial to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%.[2]

A vehicle control (medium with the same final concentration of DMSO) should always be

included in experiments.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the preparation of DDO3711 stock solutions.
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Caption: Workflow for DDO3711 stock solution preparation and use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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